(R)-4-Benzyloxy-1,3-butanediol

• IUPAC Name: (3R)-4-phenylmethoxybutane-1,3-diol
• InChI: InChI=1S/C11H16O3/c12-7-6-11(13)9-14-8-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2/t11-/m1/s1
• InChI Key: ZVVBUAFZGGHYAO-LLVKDONJSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC(CCO)O
• Isomeric SMILES: C1=CC=C(C=C1)COC[C@@H](CCO)O
• Molecular Formula: C11H16O3
• DSSTOX Substance ID: DTXSID30453424
• Molecular Weight: 196.24 g/mol
• CAS No.: 81096-93-7

Description

(-)-4-Benzyloxy-1,3-butanediol (hereafter referred to as (-)-4-BBD) is an organic compound with a wide range of applications in scientific research and lab experiments. It is a chiral compound, meaning it has two different forms (enantiomers) that are mirror images of each other. (-)-4-BBD is an important intermediate in the synthesis of many compounds and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

1. Biotechnological Production

(R)-1,3-butanediol is a key intermediate in synthesizing various industrial compounds, including pharmaceuticals. Its production using biotechnological methods has gained significant attention. Engineered strains of Escherichia coli and Cupriavidus necator have been developed to produce (R)-1,3-butanediol from renewable resources like glucose and CO2, showcasing a shift towards more sustainable production methods (Gascoyne et al., 2021); (Kataoka et al., 2013).

2. Asymmetric Synthesis and Stereoselectivity

(R)-1,3-butanediol serves as a vital chiral building block in the asymmetric synthesis of various chemicals. Its enantiomeric purity is crucial in the production of high-value pharmaceuticals. Studies have demonstrated the use of lipase-mediated resolution and microbial reduction to achieve high enantiomeric excess, highlighting its importance in stereochemistry (Izquierdo et al., 2001).

3. Investigation of Molecular Structures

The study of (R)-1,3-butanediol in solutions like carbon tetrachloride (CCl4) using methods like infrared spectroscopy and density functional theory provides insights into molecular association and self-assembly. These findings are important for understanding the behavior of such molecules in different environments (Ni et al., 2008).

4. Renewable Chemicals and Biofuels

(R)-1,3-butanediol is a potential candidate for producing renewable chemicals and biofuels. Its conversion into valuable polymers and compounds such as 2,3-butanediol and 1,4-butanediol through engineered microbial pathways opens up avenues for sustainable chemical production (Yim et al., 2011).

5. Induction of Plant Systemic Defense

Certain stereoisomers of 2,3-butanediol, related to (R)-1,3-butanediol, have been shown to elicit systemic defense responses in plants against viruses. This application in agricultural biotechnology underscores the broader utility of these compounds beyond traditional chemical industries (Kong et al., 2018).

Safety and Hazards

“®-4-Benzyloxy-1,3-butanediol” should be stored under inert gas at a temperature between 0-10°C. It is sensitive to air and heat. For more detailed safety and hazard information, please refer to the Safety Data Sheet (SDS) provided by the manufacturer.